2',3'-dialdehyde ATP

• CAS: 54970-91-1
• Synonyms: 2',3'-dialdehyde ATP; adenosine 5'-triphosphate 2',3',-dialdehyde; ATP dialdehyde; dial-ATP; oATP (oxidized adenosine triphosphate); oxidized ATP; oxo-ATP
• Molecular Formula: C10H14N5O13P3
• Molecular Weight: 505.17 g/mol
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C(C=O)OC(COP(=O)(O)OP(=O)(O)OP(=O)(O)O)C=O)N
• InChI: InChI=1S/C10H14N5O13P3/c11-9-8-10(13-4-12-9)15(5-14-8)7(2-17)26-6(1-16)3-25-30(21,22)28-31(23,24)27-29(18,19)20/h1-2,4-7H,3H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20)/t6-,7+/m0/s1
• InChIKey: ZOSTZYMLOPBGQI-NKWVEPMBSA-N

Researchers investigating P2X7-mediated inflammasome activation, IL-1β release, or purinergic signaling require irreversible receptor blockade that survives washout-a need unmet by reversible agents such as PPADS or KN62. 2′,3′-Dialdehyde ATP (oATP) addresses this by forming covalent Schiff-base adducts with active-site lysine residues spontaneously upon binding, eliminating the UV photoactivation required by 8-azido-ATP. • Irreversible, washout-resistant P2X7 antagonism after 100-300 μM pre-incubation • Spontaneous covalent labeling without UV; compatible with downstream mass spectrometry • Pure antagonist at platelet ADP receptors-no confounding partial agonism seen with oADP

2′,3′-Dialdehyde ATP (CAS 54970-91-1) Procurement Guide: What Makes This Oxidized ATP Analogue Different

2′,3′-Dialdehyde ATP (oATP, oxo-ATP, dial-ATP) is a periodate-oxidized adenosine triphosphate derivative in which the ribose 2′ and 3′ hydroxyl groups are converted to reactive aldehydes [1]. With a molecular weight of 505.17 g/mol [2], oATP functions as an affinity label that forms covalent Schiff-base adducts with lysine residues in nucleotide-binding pockets, enabling irreversible enzyme inhibition or target protein tagging without requiring external photoactivation [3]. This intrinsic reactivity distinguishes it from ATP and from nucleotide analogues that rely on photolabile groups for covalent attachment.

▸ Irreversible affinity labeling of ATP-binding lysine residues

▸ Covalent modification without UV activation; spontaneous Schiff-base formation

▸ Dual behavior: inhibitor without Mg²⁺, slowly hydrolyzed pseudosubstrate with Mg²⁺

• [1] PubChem Compound Summary for CID 5486828, 2',3'-Dialdehyde ATP. National Center for Biotechnology Information (2025). View Source
• [2] MeSH Supplementary Concept Data: 2',3'-dialdehyde ATP. U.S. National Library of Medicine (1978). View Source
• [3] BRENDA Ligand Entry: 2',3'-dialdehyde ATP. BRENDA Enzyme Database (2025). View Source

Why 2′,3′-Dialdehyde ATP Cannot Be Replaced by Generic ATP, oADP, or 8-Azido-ATP Without Experimental Validation

The covalent modification chemistry, enzyme specificity, and solution-state behavior of 2′,3′-dialdehyde ATP differ fundamentally from those of its closest structural analogues. Unlike ATP, which acts as a reversible substrate, oATP can serve as either an irreversible inhibitor or a slowly hydrolyzed pseudosubstrate depending on metal-ion conditions [1]. Compared with 2′,3′-dialdehyde ADP (oADP), which acts as a partial agonist at platelet ADP receptors, oATP functions as a pure antagonist [2]. Furthermore, while 8-azido-ATP requires ultraviolet irradiation for covalent incorporation, oATP undergoes spontaneous Schiff-base formation upon binding, eliminating the need for a photolysis step and reducing nonspecific background labeling [3]. These divergent properties mean that substitution without direct comparative data in the target assay can lead to misinterpretation of binding-site identities, kinetic mechanisms, or pharmacological profiles.

ATP vs. oATP

ATP is a reversible substrate; oATP may produce irreversible inhibition, altering apparent kinetic mechanisms.

oADP vs. oATP

oADP may exhibit partial agonist activity at platelet ADP receptors, while oATP remains an antagonist, potentially confounding receptor pharmacology studies.

8-Azido-ATP vs. oATP

8-Azido-ATP requires UV irradiation for crosslinking, increasing nonspecific background; oATP forms covalent adducts spontaneously upon binding.

• [1] de Melo DF, et al. Inactivation of beef heart mitochondrial F1-ATPase by the 2′,3′-dialdehyde derivatives of adenine nucleotides. FEBS Lett. 1984;169(1):101-6. View Source
• [2] Pearce PH, Wright JM, Egan CM, Scrutton MC. Interaction of human blood platelets with the 2',3'-dialdehyde and 2',3'-dialcohol derivatives of adenosine 5'-diphosphate and adenosine 5'-triphosphate. Eur J Biochem. 1978;88(2):543-54. View Source
• [3] Hohenegger M, Makinose M. 2′,3′‐Dialdehyde ATP analog labels the Ca2+‐ATPase of sarcoplasmic reticulum via the catalytic adenosine‐nucleotide‐binding site. Eur J Biochem. 1992;204(1):173-9. View Source

Quantitative Differentiation of 2′,3′-Dialdehyde ATP: Head-to-Head Evidence Against Analogs

Irreversible vs. Partially Reversible Antagonism at Human P2X7 Receptors: oATP vs. PPADS and KN62

In HEK293 cells expressing recombinant human P2X7 receptors, the effects of PPADS (pyridoxalphosphate-6-azophenyl-2′,4′-disulfonic acid) and KN62 were shown to be partially reversible after washout, whereas the antagonism produced by 2′,3′-dialdehyde ATP (oATP) was not reversible [1]. This irreversible blockade results from covalent Schiff-base adduct formation between the dialdehyde groups of oATP and lysine residues in the receptor nucleotide-binding pocket, a mechanism unavailable to reversible competitive antagonists such as PPADS [1].

P2X7 Washout

Head-to-head

oATP Irreversible antagonism

PPADS / KN62 Partially reversible

Supports sustained receptor blockade protocol design

HEK293 cells; human recombinant P2X7; YO-PRO-1 accumulation

Evidence Dimension	Reversibility of P2X7 receptor antagonism following antagonist removal
Target Compound Data	oATP: irreversible inhibition; antagonism persists after washout
Comparator Or Baseline	PPADS and KN62: partially reversible inhibition; antagonism diminishes after washout
Quantified Difference	Qualitative categorical difference: irreversible vs. partially reversible
Conditions	HEK293 cells expressing human recombinant P2X7 receptors; DbATP-stimulated YO-PRO-1 accumulation assay

Why This Matters

For experiments requiring sustained P2X7 blockade after medium exchange, oATP provides a permanent covalent modification that reversible antagonists such as PPADS cannot achieve, directly influencing protocol design and reagent selection.

• [1] Michel AD, Kaur R, Chessell IP, Humphrey PP. Antagonist effects on human P2X7 receptor-mediated cellular accumulation of YO-PRO-1. Br J Pharmacol. 2000;130(3):513-20. View Source

Species-Dependent Potency at P2X7 Receptors: 20- to 500-Fold Higher Potency for Human vs. Mouse Receptors

A comparative pharmacology study across human, rat, and mouse P2X7 receptor orthologs demonstrated that periodate-oxidized ATP (oATP) exhibits 20- to 500-fold higher antagonist potency at human receptors than at mouse receptors [1]. This species selectivity was observed alongside PPADS and pyridoxal 5′-phosphate, but the magnitude of the shift underscores the risk of extrapolating murine pharmacology data to human systems when using oATP [1]. IC50 values for oATP were also found to be 10-fold lower when assays were conducted at 22°C compared with 37°C, indicating temperature sensitivity not observed for all antagonist classes [1].

Species Potency

Context-dependent

20–500×

higher potency at human vs. mouse P2X7 receptors

Species-matched receptor screening context; temperature-sensitive IC₅₀ review

IC₅₀ also 10× lower at 22°C vs. 37°C; recombinant HEK293 expression

Evidence Dimension	Antagonist potency (IC50) across P2X7 receptor species orthologs
Target Compound Data	oATP: 20- to 500-fold higher potency at human vs. mouse P2X7 receptors; IC50 values 10-fold lower at 22°C than at 37°C
Comparator Or Baseline	PPADS and P5P: also exhibit 20- to 500-fold species potency differences; KN62: IC50 values also 10-fold lower at 22°C vs. 37°C; CBB: nonselective high potency at mouse receptors (IC50 ~100 nM)
Quantified Difference	20-500x (human vs. mouse) and 10x (22°C vs. 37°C)
Conditions	Recombinant human, rat, and mouse P2X7 receptors expressed in HEK293 cells; fluorescent dye accumulation assay measured at 22°C and 37°C

Why This Matters

Investigators screening P2X7 antagonists for human therapeutic applications cannot rely on mouse P2X7 potency data for oATP; species-matched receptor assays are essential for accurate rank-ordering.

• [1] Hibell AD, Thompson KM, Xing M, Humphrey PP, Michel AD. Complexities of measuring antagonist potency at P2X7 receptor orthologs. J Pharmacol Exp Ther. 2001;296(3):947-57. View Source

Differential Behavior in the Presence of Mg2+: oATP Acts as a Hydrolyzable Substrate, Unlike oADP and oAMP

When beef heart mitochondrial F1-ATPase was treated with the 2′,3′-dialdehyde derivatives of ATP, ADP, and AMP, the inactivation efficiency in the absence of Mg2+ ranked oADP > oAMP > oATP, with complete inactivation requiring approximately 11 mol [14C]oADP bound per mol F1 [1]. However, in the presence of Mg2+, oATP uniquely behaved as a substrate and was slowly hydrolyzed, whereas oADP and oAMP did not exhibit substrate-like turnover [1]. This dual functionality—affinity label in the absence of Mg2+ and pseudosubstrate in its presence—is not shared by the corresponding dialdehyde derivatives of ADP or AMP.

Mg²⁺ Dependence

Head-to-head

oATP Substrate turnover with Mg²⁺; label without Mg²⁺

oADP / oAMP No hydrolysis with Mg²⁺

May support catalytically relevant conformation analysis

Beef heart mitochondrial F₁-ATPase; [¹⁴C] incorporation

Evidence Dimension	Enzyme inactivation efficiency and substrate-like behavior in the presence vs. absence of Mg2+
Target Compound Data	oATP: least efficient inactivator without Mg2+; behaves as slowly hydrolyzed substrate with Mg2+
Comparator Or Baseline	oADP: most efficient inactivator (~11 mol bound/mol F1 for complete inactivation); oAMP: intermediate efficiency; neither oADP nor oAMP is hydrolyzed in the presence of Mg2+
Quantified Difference	Inactivation rank order: oADP > oAMP > oATP (no Mg2+); only oATP shows substrate turnover with Mg2+
Conditions	Purified beef heart mitochondrial F1-ATPase; ± Mg2+; 2′,3′-dialdehyde nucleotide analogue binding measured by [14C] incorporation

Why This Matters

When the experimental goal is to probe ATP-binding site architecture under turnover-competent conditions, oATP is the only dialdehyde analog that can report on catalytically relevant conformations, while oADP is preferable for maximal covalent labeling efficiency in the absence of Mg2+.

• [1] de Melo DF, et al. Inactivation of beef heart mitochondrial F1-ATPase by the 2′,3′-dialdehyde derivatives of adenine nucleotides. FEBS Lett. 1984;169(1):101-6. View Source

Specific Irreversible Inhibition of Methylreductase Component A3: Selectivity Among 17 Purine Derivatives

In a screen of 17 purine and ATP derivatives tested at 5 mM against the methyl coenzyme M methylreductase system of Methanobacterium thermoautotrophicum (now Methanothermobacter thermoautotrophicus), only three compounds achieved total inhibition: 8-azido-ATP, α,β-thio-ADP, and 2′,3′-dialdehyde-ATP [1]. Critically, only 2′,3′-dialdehyde-ATP exhibited specific and irreversible binding to component A3 during ATP-dependent activation of the system [1]. The other two inhibitors lacked this component-specific irreversible labeling, highlighting oATP's unique utility as a probe for the ATP-regulatory subunit of this archaeal methanogenesis complex.

A3 Probe Selectivity

Head-to-head

oATP Specific irreversible labeling of component A3

8-azido-ATP / α,β-thio-ADP Inhibition but no specific A3 labeling

Reported specific covalent tagging of component A3 among purine analogs

Methylreductase system; 3/17 purine analogs gave total inhibition at 5 mM

Evidence Dimension	Specificity and irreversibility of binding to component A3 of the methylreductase system
Target Compound Data	2′,3′-dialdehyde-ATP: specific, irreversible binding to component A3; total inhibition at 5 mM
Comparator Or Baseline	8-azido-ATP and α,β-thio-ADP: total inhibition at 5 mM but without specific irreversible binding to component A3; 14 other purine/ATP derivatives tested showed no total inhibition
Quantified Difference	3 out of 17 compounds gave total inhibition at 5 mM; only oATP exhibited specific irreversible A3 labeling
Conditions	Cell-free methyl coenzyme M methylreductase system from Methanobacterium thermoautotrophicum; inhibition assessed at 5 mM each compound

Why This Matters

For researchers studying archaeal energy metabolism or seeking to covalently tag component A3, oATP is the only commercially available affinity probe with demonstrated specificity for this target among tested nucleotide analogues.

• [1] Rouvière PE, Wolfe RS. 2',3'-Dialdehyde of ATP: a specific, irreversible inhibitor of component A3 of the methylreductase system of Methanobacterium thermoautotrophicum. J Bacteriol. 1987;169(5):1737-9. View Source

Antagonist vs. Partial Agonist Pharmacology at Platelet ADP Receptors: oATP vs. oADP

Functional studies on human blood platelets revealed a qualitative pharmacological divergence between the dialdehyde derivatives: oADP acts as a partial agonist at the platelet ADP receptor, whereas oATP functions as an antagonist [1]. This difference arises from the additional γ-phosphate of oATP, which alters the ligand-receptor interaction despite both compounds carrying the identical ribose dialdehyde modification. No quantitative agonist activity was observed for oATP in this system, whereas oADP produced measurable but sub-maximal platelet responses [1].

Platelet ADP Activity

Head-to-head

oATP Antagonist (no agonist activity)

oADP Partial agonist (sub-maximal activation)

Distinguishes antagonist-only control from confounding partial activation

Human washed platelet aggregation and Ca²⁺ mobilization assays

Evidence Dimension	Functional activity at the human platelet ADP receptor
Target Compound Data	oATP: antagonist (no agonist activity)
Comparator Or Baseline	oADP: partial agonist (sub-maximal platelet activation)
Quantified Difference	Qualitative categorical difference: antagonist vs. partial agonist
Conditions	Human washed platelet preparations; aggregation and Ca2+ mobilization assays

Why This Matters

Investigators studying platelet purinergic signaling must distinguish between these two dialdehyde analogs: oATP is suitable for receptor blockade experiments, while oADP will produce confounding partial activation if used as a presumed antagonist control.

• [1] Pearce PH, Wright JM, Egan CM, Scrutton MC. Interaction of human blood platelets with the 2',3'-dialdehyde and 2',3'-dialcohol derivatives of adenosine 5'-diphosphate and adenosine 5'-triphosphate. Eur J Biochem. 1978;88(2):543-54. View Source

High-Value Application Scenarios for 2′,3′-Dialdehyde ATP Procurement

Irreversible P2X7 Receptor Inactivation in Immunological Signaling Studies

For experiments requiring sustained, washout-resistant blockade of human P2X7 receptors—such as studies on IL-1β release, inflammasome activation, or macrophage purinergic signaling—2′,3′-dialdehyde ATP provides permanent covalent antagonism that reversible agents like PPADS or KN62 cannot achieve [1]. Pre-incubation with oATP at concentrations of 100–300 μM, followed by washout, yields persistent receptor inhibition, enabling downstream assays without residual antagonist in the medium [1]. Investigators must account for the 20- to 500-fold species-potency difference when translating protocols between human and mouse models [2].

Affinity Labeling of ATP-Binding Sites for Structural Proteomics

oATP is a superior choice for mapping catalytic ATP-binding lysine residues when the experimental goal is to capture the active conformation of an ATP-hydrolyzing enzyme. Unlike oADP or oAMP, oATP retains substrate-like behavior in the presence of Mg2+, permitting covalent incorporation into the nucleotide-binding pocket under turnover-competent conditions [3]. The label can be introduced in the absence of Mg2+ for maximal stoichiometric incorporation, then reduced with sodium borohydride to stabilize the Schiff-base adduct prior to tryptic digestion and peptide identification by mass spectrometry or Edman sequencing [3].

Specific Inactivation of Archaeal Methylreductase Component A3 in Methanogenesis Research

When studying the ATP-dependent regulatory mechanism of the methyl coenzyme M reductase system in methanogenic archaea, 2′,3′-dialdehyde-ATP is the only validated probe that specifically and irreversibly labels component A3 [4]. At a screening concentration of 5 mM, only three of 17 purine derivatives achieve total system inhibition, but oATP alone provides target-specific covalent modification suitable for subunit identification and functional dissection [4]. This specificity is critical for laboratories investigating methanogenesis enzymology or developing methanogen-targeted inhibitors.

Platelet ADP Receptor Pharmacology: Antagonist-Only Control Experiments

In human platelet aggregation and Ca2+ mobilization assays, oATP serves as a pure antagonist at the ADP receptor, in contrast to oADP, which exhibits confounding partial agonist activity [5]. Researchers requiring a nucleotide-based negative control for ADP receptor activation studies should select oATP rather than oADP to avoid introducing residual receptor stimulation that could mask or distort pharmacological phenotypes [5].

Application

Selection Property

Validation Focus

Sustained P2X7 blockade in immunological signaling studies

Spontaneous covalent antagonism upon binding

Washout-resistant receptor inhibition; species-ortholog potency assessment

Affinity labeling of ATP-binding sites for structural proteomics

Mg²⁺-dependent dual functionality (label/pseudosubstrate)

Catalytically relevant conformation capture; stable adduct for MS

Specific inactivation of archaeal methylreductase component A3

Component A3-specific irreversible binding

Target-specific covalent modification among purine analogs

Platelet ADP receptor pharmacology control experiments

Antagonist profile without partial agonism

Absence of residual ADP receptor stimulation

• [1] Michel AD, Kaur R, Chessell IP, Humphrey PP. Antagonist effects on human P2X7 receptor-mediated cellular accumulation of YO-PRO-1. Br J Pharmacol. 2000;130(3):513-20. View Source
• [2] Hibell AD, Thompson KM, Xing M, Humphrey PP, Michel AD. Complexities of measuring antagonist potency at P2X7 receptor orthologs. J Pharmacol Exp Ther. 2001;296(3):947-57. View Source
• [3] de Melo DF, et al. Inactivation of beef heart mitochondrial F1-ATPase by the 2′,3′-dialdehyde derivatives of adenine nucleotides. FEBS Lett. 1984;169(1):101-6. View Source
• [4] Rouvière PE, Wolfe RS. 2',3'-Dialdehyde of ATP: a specific, irreversible inhibitor of component A3 of the methylreductase system of Methanobacterium thermoautotrophicum. J Bacteriol. 1987;169(5):1737-9. View Source
• [5] Pearce PH, Wright JM, Egan CM, Scrutton MC. Interaction of human blood platelets with the 2',3'-dialdehyde and 2',3'-dialcohol derivatives of adenosine 5'-diphosphate and adenosine 5'-triphosphate. Eur J Biochem. 1978;88(2):543-54. View Source